N-2-biphenylyl-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-(2-phenylphenyl)benzamide
• InChI: InChI=1S/C21H19NO3/c1-24-19-13-12-16(14-20(19)25-2)21(23)22-18-11-7-6-10-17(18)15-8-4-3-5-9-15/h3-14H,1-2H3,(H,22,23)
• InChI Key: DWQFBRAINNIKKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C3=CC=CC=C3)OC
• Molecular Formula: C21H19NO3
• DSSTOX Substance ID: DTXSID20319141
• Molecular Weight: 333.4 g/mol
• CAS RN: 1522-75-4

Description

N-2-biphenylyl-3,4-dimethoxybenzamide, also known as BDMC, is a synthetic compound that has been widely studied for its potential applications in scientific research. BDMC belongs to the family of benzamides and has been found to exhibit various biochemical and physiological effects. In

Scientific Research Applications

N-2-biphenylyl-3,4-dimethoxybenzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anticancer, antiviral, and anti-inflammatory properties. N-2-biphenylyl-3,4-dimethoxybenzamide has been shown to induce cell death in various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the replication of hepatitis B and C viruses. N-2-biphenylyl-3,4-dimethoxybenzamide has been shown to reduce inflammation in animal models of inflammatory bowel disease and arthritis.

Mechanism of Action

The mechanism of action of N-2-biphenylyl-3,4-dimethoxybenzamide is not fully understood. However, it has been proposed that N-2-biphenylyl-3,4-dimethoxybenzamide induces cell death in cancer cells by activating the caspase pathway, which is involved in programmed cell death. N-2-biphenylyl-3,4-dimethoxybenzamide has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in regulating gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
N-2-biphenylyl-3,4-dimethoxybenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as HDACs, which are involved in regulating gene expression. N-2-biphenylyl-3,4-dimethoxybenzamide has also been found to modulate the activity of various signaling pathways, including the NF-κB and MAPK pathways. These pathways are involved in regulating inflammation, cell survival, and cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-2-biphenylyl-3,4-dimethoxybenzamide in lab experiments is that it exhibits a wide range of biological activities, making it a versatile tool for studying various biological processes. However, one limitation is that the mechanism of action of N-2-biphenylyl-3,4-dimethoxybenzamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-2-biphenylyl-3,4-dimethoxybenzamide. One area of research is to further elucidate the mechanism of action of N-2-biphenylyl-3,4-dimethoxybenzamide. This could involve identifying the specific targets of N-2-biphenylyl-3,4-dimethoxybenzamide and determining the downstream effects of N-2-biphenylyl-3,4-dimethoxybenzamide on cellular processes. Another area of research is to investigate the potential applications of N-2-biphenylyl-3,4-dimethoxybenzamide in combination with other drugs or therapies. Finally, there is a need for further studies to evaluate the safety and toxicity of N-2-biphenylyl-3,4-dimethoxybenzamide in animal models and humans.